Cas no 20257-95-8 (methyl 8-hydroxyoctanoate)
methyl 8-hydroxyoctanoate structure
Product Name:methyl 8-hydroxyoctanoate
CAS No:20257-95-8
Molecular Formula:C9H18O3
Molecular Weight:174.23742
MDL:MFCD32859587
CID:1392614
PubChem ID:554055
methyl 8-hydroxyoctanoate Properties
Names and Identifiers
-
- Octanoic acid, 8-hydroxy-, methyl ester
- methyl 8-hydroxyoctanoate
- EN300-25095901
- SCHEMBL2563091
- Methyl-8-hydroxy-octanoate
- 8-Hydroxyoctanoic acid methyl ester
- E86282
- Methyl 8-hydroxyoctanoate #
- 20257-95-8
- DTXSID00339140
- Methyl8-hydroxyoctanoate
- SY296010
- MFCD32859587
- Methyl 8-hydroxyoctanoic acid
- DTXCID00290222
-
- MDL： MFCD32859587
- InChIKey： ADTIBIOIERBRIB-UHFFFAOYSA-N
- Inchi： InChI=1S/C9H18O3/c1-12-9(11)7-5-3-2-4-6-8-10/h10H,2-8H2,1H3
- SMILES： COC(=O)CCCCCCCO
Computed Properties
- Exact Mass: 174.12564
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 8
- Monoisotopic Mass: 174.125594432g/mol
- Heavy Atom Count: 12
- Complexity: 112
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
methyl 8-hydroxyoctanoate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P0028RG-100mg |
Octanoic acid, 8-hydroxy-, methyl ester |
20257-95-8 | ≥95% | 100mg |
$149.00 | ||
| Aaron | AR0028ZS-100mg |
Octanoic acid, 8-hydroxy-, methyl ester |
20257-95-8 | 98% | 100mg |
$57.00 | 2025-02-12 | |
| Chemenu | CM482796-1g |
methyl 8-hydroxyoctanoate |
20257-95-8 | 95%+ | 1g |
$1677 | 2023-02-02 | |
| Enamine | EN300-25095901-0.05g |
methyl 8-hydroxyoctanoate |
20257-95-8 | 95% | 0.05g |
$315.0 | 2024-06-19 | |
| eNovation Chemicals LLC | Y1191621-0.25g |
Methyl 8-Hydroxyoctanoate |
20257-95-8 | 95% | 0.25g |
$430 | 2022-09-06 |
methyl 8-hydroxyoctanoate Related Literature
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Gareth O. Lloyd,Jerry L. Atwood,Leonard J. Barbour Chem. Commun., 2005, 1845-1847
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2. Functional characterization of the halogenase SpmH and discovery of new deschloro-tryptophan dimers†Zhiwen Liu,Liang Ma,Liping Zhang,Wenjun Zhang,Yiguang Zhu,Yuchan Chen,Weimin Zhang,Changsheng Zhang Org. Biomol. Chem., 2019,17, 1053-1057
-
Ke Sun,Wei Wei,Yong Ding,Yi Jing,Zhong Lin Wang Chem. Commun., 2011,47, 7776-7778
-
Marinela M. Dîrtu,N. N. Adarsh,Anil D. Naik,Koen Robeyns,Yann Garcia New J. Chem., 2016,40, 9025-9029
-
5. Design of a reversible biotin analog and applications in proteinlabeling, detection, and isolation†Lai-Qiang Ying,Bruce P. Branchaud Chem. Commun., 2011,47, 8593-8595
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Jayapradha Ramakrishnan,Sudarshan Singh Rathore,Thiagarajan Raman RSC Adv., 2016,6, 42387-42401
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Élodie Lahaye,Yun Qin,Thierry Aubry,Olivier Sire Analyst, 2014,139, 4879-4886
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Jianmin Su,Xuecheng Cao,Jiao Wu,Chao Jin,Jing-Hua Tian,Ruizhi Yang RSC Adv., 2016,6, 24728-24737
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